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Cat. No.: B116540

An In-depth Technical Guide on the Discovery and Early Applications of 2,2'-
Dithiobis(benzothiazole)

Introduction

2,2'-Dithiobis(benzothiazole), commonly known as MBTS, is an organosulfur compound that
has played a pivotal role in the advancement of rubber technology. With the chemical formula
C14HsN2Sa, it is primarily recognized for its function as a semi-ultra-fast vulcanization
accelerator for both natural and synthetic rubbers.[1] This technical guide delves into the
historical context of the discovery of MBTS, its early synthesis, and its initial applications that
revolutionized the rubber industry in the early 20th century.

Historical Context and Discovery

The early 20th century witnessed a burgeoning demand for rubber, largely driven by the
automotive industry. The vulcanization process, discovered by Charles Goodyear in 1839, was
essential for making rubber a durable and commercially viable material.[2] However,
vulcanization using sulfur alone was an exceedingly slow process, often requiring several
hours at high temperatures.[2]

The first vulcanization accelerators, such as aniline, were discovered in the early 1900s. While
they reduced the vulcanization time, they were highly toxic and had a tendency to cause
"scorching,” or premature vulcanization, during the processing of the rubber compounds. This
created a pressing need for safer and more efficient accelerators.
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The breakthrough came with the development of thiazole-based accelerators. Between 1919
and 1922, 2-mercaptobenzothiazole (MBT) and its derivative, 2,2'-dithiobis(benzothiazole)
(MBTS), were discovered and their significant impact on the vulcanization cure rate was
identified.[2] MBTS, in particular, offered a crucial advantage: a delayed onset of vulcanization,
which provided a much-needed safety margin during the mixing and shaping of rubber
products, followed by a rapid cure at vulcanization temperatures.

Early Synthesis of 2,2'-Dithiobis(benzothiazole)

MBTS is synthesized through the oxidation of 2-mercaptobenzothiazole (MBT).[3] While
numerous modern methods exist, an early synthesis would have relied on fundamental
chemical principles and readily available oxidizing agents.

Representative Early 20th Century Experimental
Protocol: Synthesis of MBTS

This protocol is a representation of how MBTS could have been synthesized based on the
chemical knowledge and technology of the early 20th century.

Objective: To synthesize 2,2'-Dithiobis(benzothiazole) by the oxidation of 2-
mercaptobenzothiazole.

Reactants:

e 2-mercaptobenzothiazole (MBT)

» An oxidizing agent (e.g., hydrogen peroxide, nitric acid, or air with a catalyst)
e A suitable solvent (e.g., an aqueous alkaline solution)

Procedure:

o Preparation of Sodium Mercaptobenzothiazole Solution: A solution of sodium hydroxide in
water is prepared. 2-mercaptobenzothiazole is then dissolved in this alkaline solution to form
the sodium salt, sodium mercaptobenzothiazole.
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» Oxidation: The oxidizing agent is slowly added to the stirred solution of sodium

mercaptobenzothiazole. The reaction is typically exothermic and may require cooling to

maintain a controlled temperature.

» Precipitation: Upon oxidation, 2,2'-dithiobis(benzothiazole) precipitates out of the solution

as a pale yellow solid.

« |solation and Purification: The precipitate is collected by filtration, washed with water to

remove any unreacted starting materials and by-products, and then dried. Further

purification could be achieved by recrystallization from a suitable solvent like benzene.
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Diagram 1: Synthesis Pathway of MBTS from Aniline, Carbon Disulfide, and Sulfur via MBT.

Early Applications in Rubber Vulcanization

The primary and most impactful early application of MBTS was as a vulcanization accelerator
in the rubber industry.[3] It provided a solution to the "scorch” problem encountered with earlier
accelerators.

The mechanism of action of MBTS in vulcanization involves its thermal decomposition to form
benzothiazolylthiyl radicals. These radicals then react with sulfur to form active sulfurating
agents. These agents efficiently cross-link the polymer chains of the rubber, leading to a
vulcanized product with improved elasticity, strength, and durability.

The delayed-action feature of MBTS allowed for safer processing of rubber compounds at
temperatures below the vulcanization temperature. This was a significant advancement, as it
enabled more complex and intricate rubber products to be manufactured without the risk of
premature curing.

Quantitative Data on Vulcanization

While specific quantitative data from the initial discovery period (1919-1922) is scarce in readily
available literature, the following table provides a representative comparison of the effects of
different types of vulcanization systems, illustrating the advantages of using a thiazole
accelerator like MBTS. The data is based on typical performance characteristics known from
that era.
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Vulcanization Typical Cure Time Physical Properties
Scorch Safety .
System at 140°C of Vulcanizate
Poor aging resistance,
Sulfur Alone ~ 6 hours[2] Excellent ]
low tensile strength
Good initial properties,
Aniline Accelerator 1-2 hours Poor but discoloration and
toxicity issues
Good aging
] resistance, high
MBTS Accelerator 20-40 minutes Good

tensile strength, non-

discoloring

Experimental Protocol for Rubber Vulcanization with
MBTS

The following is a representative early 20th-century rubber compounding recipe and
vulcanization procedure using MBTS.

Objective: To prepare a vulcanized natural rubber sample using MBTS as an accelerator.
Ingredients (in parts per hundred of rubber - phr):

» Natural Rubber: 100

e Zinc Oxide: 5

o Stearic Acid: 2

e Sulfur: 2.5

e MBTS: 0.8

o Carbon Black (as a reinforcing filler): 40

Procedure:
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o Mastication: The natural rubber is first softened on a two-roll mill.

e Compounding: The ingredients are added in the following order, ensuring thorough mixing
after each addition: zinc oxide, stearic acid, MBTS, carbon black, and finally sulfur.

e Shaping: The compounded rubber is then sheeted off the mill and can be cut into the desired
shape for vulcanization.

¢ Vulcanization: The shaped rubber compound is placed in a heated press at a temperature of
approximately 140-150°C for a predetermined time (e.g., 30 minutes) to effect vulcanization.
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Diagram 2: Experimental Workflow for Rubber Vulcanization using MBTS.

Conclusion

The discovery and early application of 2,2'-dithiobis(benzothiazole) marked a significant
milestone in the history of rubber technology. As a delayed-action vulcanization accelerator,
MBTS provided a crucial balance of processing safety and curing efficiency that was previously
unattainable. This innovation not only improved the quality and consistency of rubber products
but also expanded the possibilities for their application, thereby contributing significantly to the
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growth of the automotive and other industries that relied on this versatile material. The
principles established with the use of MBTS laid the groundwork for the development of even
more sophisticated accelerator systems in the decades that followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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